Natural Product Standards
  • 1,3-Butanediol
    1,3-Butanediol
    • Cat. No.:
    • B041344
    • CAS No.:
    • 107-88-0
    • Molecular Formula:
    • C4H10O2
      C4H10O2
      CH3CHOHCH2CH2OH
    • Molecular Weight:
    • 90.12 g/mol
    Description
    Butane-1,3-diol is a butanediol compound having two hydroxy groups in the 1- and 3-positions. It is a butanediol and a glycol.
    1,3-Butanediol is found in pepper (c. annuum). 1,3-Butanediol is a solvent for fl...
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  • Ethyl gallate
    Ethyl gallate
    • Cat. No.:
    • B049532
    • CAS No.:
    • 831-61-8
    • Molecular Formula:
    • C9H10O5
    • Molecular Weight:
    • 198.17 g/mol
    Description
    Ethyl gallate is a gallate ester obtained by the formal condensation of gallic acid with ethanol. It has a role as a plant metabolite.
    Ethyl gallate has been reported in Phyllanthus sellowianus, Acer truncatu...
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  • Leucovorin
    Leucovorin
    • Cat. No.:
    • B532864
    • CAS No.:
    • 58-05-9
    • Molecular Formula:
    • C20H23N7O7
    • Molecular Weight:
    • 473.4 g/mol
    Description
    5-formyltetrahydrofolic acid is a formyltetrahydrofolic acid in which the formyl group is located at position 5. It has a role as an Escherichia coli metabolite and a mouse metabolite. It is a conjugate acid of ...
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  • L-Selenomethionine
    L-Selenomethionine
    • Cat. No.:
    • B1294704
    • CAS No.:
    • 3211-76-5
    • Molecular Formula:
    • C5H11NO2Se
    • Molecular Weight:
    • 196.12 g/mol
    Description
    L-selenomethionine is the L-enantiomer of selenomethionine. It is an enantiomer of a D-selenomethionine. It is a tautomer of a L-selenomethionine zwitterion.
    L-selenomethionine has been reported in Brassica o...
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  • Ginsenoside Rh2
    Ginsenoside Rh2
    • Cat. No.:
    • B1671528
    • CAS No.:
    • 78214-33-2
    • Molecular Formula:
    • C36H62O8
    • Molecular Weight:
    • 622.9 g/mol
    Description
    (20S)-ginsenoside Rh2 is a ginsenoside found in Panax species that is dammarane which is substituted by hydroxy groups at the 3beta, 12beta and 20 pro-S positions, in which the hydroxy group at position 3 has be...
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  • Gitogenin
    Gitogenin
    • Cat. No.:
    • B1671533
    • CAS No.:
    • 511-96-6
    • Molecular Formula:
    • C27H44O4
    • Molecular Weight:
    • 432.6 g/mol
    Description
    Gitogenin is a triterpenoid.
    Gitogenin has been reported in Chlorophytum comosum, Trigonella foenum-graecum, and other organisms with data available.
    an alpha-glucosidase inhibito...
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  • Propyl Gallate
    Propyl Gallate
    • Cat. No.:
    • B1679716
    • CAS No.:
    • 121-79-9
    • Molecular Formula:
    • C10H12O5
    • Molecular Weight:
    • 212.20 g/mol
    Description
    Propyl gallate appears as fine white to creamy-white crystalline powder. Odorless or with a faint odor. Melting point 150 °C. Insoluble in water. Slightly bitter taste.
    N-propyl gallate is a trihydroxybenzoic...
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  • Propylparaben
    Propylparaben
    • Cat. No.:
    • B1679720
    • CAS No.:
    • 94-13-3
    • Molecular Formula:
    • C10H12O3
    • Molecular Weight:
    • 180.20 g/mol
    Description
    Propyl-4-hydroxybenzoate appears as colorless crystals or white powder or chunky white solid. Melting point 95-98 °C. Odorless or faint aromatic odor. Low toxicity, Tasteless (numbs the tongue). pH: 6.5-7.0 (sli...
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  • Proscillaridin
    Proscillaridin
    • Cat. No.:
    • B1679727
    • CAS No.:
    • 466-06-8
    • Molecular Formula:
    • C30H42O8
    • Molecular Weight:
    • 530.6 g/mol
    Description
    Proscillaridin is an organic molecular entity.
    Proscillaridin is a cardiac glycoside that is derived from plants of the genus Scilla and in Drimia maritima (Scilla maritima). Studies suggest the potential cyt...
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  • DEHP (Standard)
    DEHP (Standard)
    • Cat. No.:
    • B3432823
    • CAS No.:
    • 52622-73-8
    • Molecular Formula:
    • C24H38O4
      C24H38O4
      C6H4(COOC8H17)2
    • Molecular Weight:
    • 390.6 g/mol
    Description
    Di(2-ethylhexyl) phthalate is a colorless to pale yellow oily liquid. Nearly odorless. (USCG, 1999)
    Di(2-ethylhexyl) phthlate (DEHP) is a manufactured chemical that is commonly added to plastics to make them ...
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